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Compound of Interest

2,4-Difluoro-5-methylbenzoyl!
Compound Name:

chloride
CAS No.: 1263376-87-9
Cat. No.: B3039683

Get Quote

Executive Summary & Chemical Profile

2,4-Difluoro-5-methylbenzoyl chloride is a highly reactive electrophilic intermediate used
primarily in the synthesis of fluorinated pharmaceuticals and agrochemicals. Unlike its parent
acid, this acid chloride is moisture-sensitive and requires strict anhydrous conditions. Its
solubility is governed by its polarity and the absence of hydrogen bond donors, making it highly
soluble in aprotic organic solvents but chemically unstable in protic media.
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Property Data

CAS Number 1263376-87-9

IUPAC Name 2,4-Difluoro-5-methylbenzoyl chloride

Molecular Formula CsHsCIF20

Molecular Weight 190.57 g/mol

Physical State Liquid or Low-Melting Solid (Analog-based)*

Boiling Point ~90-95 °C at 40 mmHg (Predicted based on
analogs)

Reactivity Class Acyl Halide (Moisture Sensitive, Corrosive)

*Note: While the parent acid is a solid, fluorinated benzoyl chlorides often exist as liquids or
low-melting solids at room temperature. Handle as a liquid to ensure process safety.

Solubility Landscape

The solubility of 2,4-Difluoro-5-methylbenzoyl chloride is binary: it is physically soluble in
aprotic solvents but chemically reactive (decomposes) in protic solvents.

Solvent Compatibility Matrix
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Representative  Solubility . Application
Solvent Class Stability
Solvents Status Context
) Preferred.
Dichloromethane
) ) Excellent for
Chlorinated (DCM), High (>100 )
Stable Friedel-Crafts
Hydrocarbons Chloroform, 1,2- mg/mL) _
) and acylation
Dichloroethane )
reactions.[1]
. Ideal for high-
Aromatic Toluene, )
High Stable temperature
Hydrocarbons Benzene, Xylene )
reflux reactions.
Good for
Tetrahydrofuran Grignard/Lithium
THF), Diethyl coupling. Must
Ethers ( ) Y High Stable* Ping
Ether, 1,4- be anhydrous
Dioxane and peroxide-
free.
Acceptable for
workup; long-
term storage not
Ethyl Acetate, ) recommended
Esters High Moderate )
Isopropyl Acetate due to potential
transesterificatio
n risks at high
heat.
Used for
precipitation/crys
. . Hexane, o
Aliphatic tallization of
Pentane, Low to Moderate  Stable
Hydrocarbons products, not as
Heptane _ _
primary reaction
solvents.
Protic Solvents Water, Methanol, Decomposes Unstable DO NOT USE.

Ethanol

Rapid hydrolysis

releases HCI gas
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and precipitates
the parent acid.

Avoid. DMF
reacts to form
Polar Aprotic DMSO, DMF, Vilsmeier-Haack
. Soluble Unstable
(Reactive) DMAc type adducts;
DMSO can react

violently.

Mechanism of Solvation vs. Reaction

The dissolution process in aprotic solvents (e.g., DCM) is driven by dipole-dipole interactions.
[1] The electron-withdrawing fluorine atoms at positions 2 and 4 increase the lipophilicity of the
benzoyl ring, enhancing solubility in non-polar aromatics like toluene compared to non-
fluorinated analogs.

In protic solvents, the mechanism shifts from solvation to nucleophilic attack at the carbonyl
carbon, resulting in irreversible hydrolysis.

Visualization: Solvent Interaction Pathways
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Figure 1: Divergent pathways of solvation versus decomposition based on solvent proticity.[1]
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Experimental Protocols
Protocol: Self-Validating Solubility Test

Objective: Determine solubility while verifying solvent dryness. Pre-requisite: All glassware
must be oven-dried (120°C for >2 hours).[1]

Inert Setup: Flush a 10 mL septum-capped vial with Nitrogen or Argon.

Solvent Addition: Syringe 2 mL of the test solvent (e.g., Anhydrous DCM) into the vial.

Compound Introduction:
o If liquid: Syringe 100 pL of the acid chloride into the vial.

o If solid: Add 50 mg quickly under a cone of inert gas.

Observation (The Validation Step):
o Clear Solution: Indicates solubility.[2]

o Cloudiness/Precipitate: Indicates either insolubility OR moisture contamination (hydrolysis
producing the insoluble parent acid).

o Bubbling: Indicates wet solvent (HCI gas evolution). Discard solvent batch.

Protocol: Handling & Transfer

To maintain the integrity of the chloride during solubility testing or synthesis, use the following
"Cannula Transfer" or "Syringe" method.
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Figure 2: Decision logic for handling 2,4-Difluoro-5-methylbenzoyl chloride based on
physical state.

Safety & Reactivity

e Hazards: Causes severe skin burns and eye damage (H314). Lachrymator.
e Incompatibility: Reacts violently with bases, water, and alcohols.

o Storage: Store under inert atmosphere at 2—8°C. Tightly seal containers with Parafilm or
electrical tape to prevent moisture ingress.
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Quenching (Disposal)

Never pour neat acid chloride into the waste stream.

« Dilute the residue with DCM.

o Slowly add the solution to a stirred mixture of ice and dilute Sodium Bicarbonate (NaHCOs).
o Wait for bubbling (CO2) to cease before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/12137487
https://pubchemlite.lcsb.uni.lu/e/compound/12137487
https://www.yufenggp.com/news/how-to-quench-acid-chlorides-5-key-methods-for-safe-handling.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoro-5-methylbenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Difluoro-5-methylbenzoic-acid
https://www.benchchem.com/product/b3039683/docs#technical-guide-solubility-handling-of-2-4-difluoro-5-methylbenzoyl-chloride
https://www.benchchem.com/product/b3039683/docs#technical-guide-solubility-handling-of-2-4-difluoro-5-methylbenzoyl-chloride
https://www.benchchem.com/product/b3039683/docs#technical-guide-solubility-handling-of-2-4-difluoro-5-methylbenzoyl-chloride
https://www.benchchem.com/product/b3039683/docs#technical-guide-solubility-handling-of-2-4-difluoro-5-methylbenzoyl-chloride
https://www.benchchem.com/product/b3039683?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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